Cas no 109950-29-0 (2,2-Dimethyl-6-(5'-hexenyl)-1,3-dioxin-4-one)

• Product Name: 2,2-Dimethyl-6-(5'-hexenyl)-1,3-dioxin-4-one
• CAS No: 109950-29-0
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 2886450
• Update Time: 2023-08-10

2,2-Dimethyl-6-(5'-hexenyl)-1,3-dioxin-4-one Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethyl-6-(5'-hexenyl)-1,3-dioxin-4-one
• 2,2-Dimethyl-6-(5-hexenyl)-4H-1,3-dioxin-4-one

• Inchi： 1S/C12H18O3/c1-4-5-6-7-8-10-9-11(13)15-12(2,3)14-10/h4,9H,1,5-8H2,2-3H3
• InChI Key： GEASTIFLUYRPRW-UHFFFAOYSA-N
• SMILES： O1C(=CC(=O)OC1(C)C)CCCCC=C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 277
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5